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Compound of Interest

Compound Name: Ethyl 6-hydroxyhexanoate

Cat. No.: B105495 Get Quote

Essential Safety and Handling Guide for Ethyl 6-
hydroxyhexanoate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Ethyl 6-hydroxyhexanoate (CAS No. 5299-60-5) in a

laboratory setting. The information is intended for researchers, scientists, and professionals in

drug development to ensure safe and compliant laboratory practices.

While some sources may classify Ethyl 6-hydroxyhexanoate as non-hazardous, other data

indicates it can cause skin, eye, and respiratory irritation[1]. Therefore, a cautious approach to

handling is recommended, adhering to the more stringent safety precautions.

Hazard Identification and Personal Protective
Equipment (PPE)
The primary hazards associated with Ethyl 6-hydroxyhexanoate are skin and eye irritation,

and potential respiratory irritation[1]. The following personal protective equipment is mandatory

to mitigate these risks.

Recommended Personal Protective Equipment (PPE):
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Protection Type Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber). Inspect

gloves prior to use and

dispose of contaminated

gloves in accordance with

laboratory practices.

To prevent skin contact and

irritation[1].

Eye Protection

Safety glasses with side-

shields or goggles. Use of a

face shield is recommended

when handling larger

quantities.

To protect against splashes

and eye irritation[1][2].

Skin and Body Laboratory coat.
To prevent contamination of

personal clothing.

Respiratory

Not generally required under

normal conditions with

adequate ventilation. If

aerosols are generated, use a

NIOSH-approved respirator.

To prevent respiratory tract

irritation in case of aerosol

formation[1][2].

Operational and Handling Procedures
Proper handling procedures are critical to minimize exposure and ensure a safe laboratory

environment.

Step-by-Step Handling Protocol:

Preparation:

Ensure a well-ventilated work area, such as a chemical fume hood.

Assemble all necessary equipment and PPE before handling the chemical.

Locate the nearest safety shower and eyewash station.
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Handling:

Avoid direct contact with skin and eyes[1].

Avoid inhalation of vapor or mist[2].

Wash hands thoroughly after handling[2].

Keep the container tightly closed when not in use[2].

Storage:

Store in a cool, dry, and well-ventilated area[3].

Recommended storage temperature is -20°C[3].

Keep away from incompatible materials such as strong oxidizing agents.

Emergency Procedures and Disposal Plan
In the event of an emergency, immediate and appropriate action is crucial.

Spill and Exposure Procedures:
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Scenario Action

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing[2]. If irritation persists, seek medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Remove contact lenses if

present and easy to do. Seek medical attention.

Inhalation

Move to fresh air. If breathing is difficult, provide

oxygen. Seek medical attention if symptoms

persist.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Small Spill

Absorb with an inert material (e.g., sand,

vermiculite) and place in a suitable container for

disposal. Clean the spill area with soap and

water.

Large Spill

Evacuate the area. Contain the spill and prevent

it from entering drains. Use a non-combustible

absorbent material to clean up.

Disposal Plan:

Dispose of waste in accordance with all applicable federal, state, and local regulations.

Do not dispose of down the drain.

Contaminated packaging should be treated as the chemical itself.

Physicochemical and Safety Data
The following table summarizes key quantitative data for Ethyl 6-hydroxyhexanoate.
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Property Value Reference

CAS Number 5299-60-5 [2][3]

Molecular Formula C₈H₁₆O₃ [1][3]

Molecular Weight 160.21 g/mol [1][3]

Appearance Liquid

Boiling Point 127-128 °C at 12 mmHg

Density 0.985 g/mL at 25 °C [2]

Refractive Index n20/D 1.437

Storage Temperature -20°C [3]

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of Ethyl 6-
hydroxyhexanoate, from preparation to disposal.

Caption: Workflow for Safe Handling of Ethyl 6-hydroxyhexanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b105495#personal-protective-equipment-for-handling-
ethyl-6-hydroxyhexanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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